2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(2-fluorophenyl)-4-(naphthalen-1-ylmethylidene)-1,3-oxazol-5-one
• InChI: InChI=1S/C20H12FNO2/c21-17-11-4-3-10-16(17)19-22-18(20(23)24-19)12-14-8-5-7-13-6-1-2-9-15(13)14/h1-12H/b18-12-
• InChI Key: IJALZSNWEUNIGS-PDGQHHTCSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=C3C(=O)OC(=N3)C4=CC=CC=C4F
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4F
• Molecular Formula: C20H12FNO2
• Molecular Weight: 317.3 g/mol

Description

2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one, also known as FNO, is a chemical compound with potential applications in scientific research. FNO is a derivative of oxazole, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. FNO has been synthesized using various methods, including the reaction of 2-fluorobenzaldehyde and 1-naphthylamine with 2-cyanomethyl oxazole. FNO has been studied for its potential as a fluorescent probe for detecting amyloid fibrils, as well as its potential as a photosensitizer for photodynamic therapy.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one as a fluorescent probe for detecting amyloid fibrils involves the selective binding of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one to amyloid fibrils. The binding of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one to amyloid fibrils results in the emission of fluorescence, which can be detected using various imaging techniques. The mechanism of action of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one as a photosensitizer for photodynamic therapy involves the absorption of light by 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one, resulting in the production of reactive oxygen species that can kill cancer cells.
Biochemical and Physiological Effects
2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one has been shown to selectively bind to amyloid fibrils, resulting in the emission of fluorescence. 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one has also been shown to have potential as a photosensitizer for photodynamic therapy, resulting in the production of reactive oxygen species that can kill cancer cells. However, the biochemical and physiological effects of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one on living organisms are not well understood and require further study.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one in lab experiments include its potential as a fluorescent probe for detecting amyloid fibrils and its potential as a photosensitizer for photodynamic therapy. However, the limitations of using 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one in lab experiments include the need for further study of its biochemical and physiological effects on living organisms.

Future Directions

There are several future directions for the study of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one, including:
1. Further study of the biochemical and physiological effects of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one on living organisms.
2. Optimization of the synthesis method for 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one to improve yield and purity.
3. Development of new applications for 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one in scientific research, including its potential as a fluorescent probe for detecting other protein aggregates.
4. Further study of the potential of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one as a photosensitizer for photodynamic therapy, including its efficacy and safety in vivo.
5. Development of new derivatives of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one with improved properties for scientific research applications.
Overall, 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one has potential as a useful tool in scientific research, but further study is needed to fully understand its properties and potential applications.

Synthesis Methods

2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one can be synthesized using various methods, including the reaction of 2-fluorobenzaldehyde and 1-naphthylamine with 2-cyanomethyl oxazole. The reaction proceeds through a Knoevenagel condensation reaction, resulting in the formation of 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one. Other methods for synthesizing 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one include the reaction of 2-fluorobenzaldehyde and 1-naphthylamine with ethyl cyanoacetate, as well as the reaction of 2-fluorobenzaldehyde and 1-naphthylamine with malononitrile.

Scientific Research Applications

2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one has been studied for its potential applications in scientific research, including its use as a fluorescent probe for detecting amyloid fibrils. Amyloid fibrils are protein aggregates that are associated with various neurodegenerative diseases, including Alzheimer's disease. 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one has been shown to selectively bind to amyloid fibrils and emit fluorescence, making it a useful tool for studying these protein aggregates. 2-(2-fluorophenyl)-4-(1-naphthylmethylene)-1,3-oxazol-5(4H)-one has also been studied for its potential as a photosensitizer for photodynamic therapy, a type of cancer treatment that uses light to activate a photosensitizing agent, resulting in the production of reactive oxygen species that can kill cancer cells.